Cas no 1850856-63-1 (4-amino-2-bromo-5-fluorobenzonitrile)

• Product Name: 4-amino-2-bromo-5-fluorobenzonitrile
• CAS No: 1850856-63-1
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD29049281
• CID: 4623918
• PubChem ID: 122235774
• Update Time: 2025-05-20

4-amino-2-bromo-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-2-bromo-5-fluoro-
• 4-amino-2-bromo-5-fluorobenzonitrile

• MDL： MFCD29049281
• Inchi： 1S/C7H4BrFN2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2H,11H2
• InChI Key： HNUZEAZKDCEPDP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(N)C=C1Br

Additional information on 4-amino-2-bromo-5-fluorobenzonitrile

Comprehensive Overview of 4-amino-2-bromo-5-fluorobenzonitrile (CAS No. 1850856-63-1): Properties, Applications, and Industry Insights

4-amino-2-bromo-5-fluorobenzonitrile (CAS No. 1850856-63-1) is a high-value pharmaceutical intermediate and organic synthesis building block that has garnered significant attention in recent years. This halogenated aromatic compound features a unique combination of functional groups, including an amino group, bromine atom, and fluorine substituent, making it particularly useful in drug discovery and material science applications.

The molecular structure of 4-amino-2-bromo-5-fluorobenzonitrile offers multiple reactive sites for cross-coupling reactions, which aligns with current industry trends toward precision synthesis and green chemistry. Researchers frequently search for "4-amino-2-bromo-5-fluorobenzonitrile synthesis" and "CAS 1850856-63-1 applications," reflecting growing interest in its structure-activity relationships and potential in developing kinase inhibitors or agrochemicals.

From a physicochemical perspective, this compound typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its electron-withdrawing cyano group and electron-donating amino group create interesting electronic properties that are valuable in designing OLED materials and photocatalysts—topics frequently discussed in materials science forums.

In pharmaceutical contexts, the fluorine atom in 4-amino-2-bromo-5-fluorobenzonitrile enhances metabolic stability—a key consideration in modern drug design. This explains why search queries like "fluorinated drug intermediates" and "brominated aromatic amines uses" often lead to this compound. The presence of both bromine and fluorine allows for sequential functional group transformations, making it a versatile scaffold in medicinal chemistry.

Recent patent analyses reveal that derivatives of CAS 1850856-63-1 are being explored for anticancer applications, particularly in targeted therapies. This connects with trending healthcare topics such as "personalized medicine" and "small molecule inhibitors." The compound's structural motif frequently appears in studies about protein-protein interaction modulators, addressing a critical need in biopharmaceutical research.

From a synthetic chemistry standpoint, the nitrile group in 4-amino-2-bromo-5-fluorobenzonitrile offers pathways to various heterocycles, answering common search queries about "benzonitrile derivatives reactions." This versatility supports its use in developing covalent inhibitors—a hot topic in drug discovery circles due to their potential for treating resistant diseases.

Environmental considerations surrounding halogenated compounds have led to innovations in catalytic processes for this intermediate. Laboratories focusing on sustainable chemistry frequently investigate "green synthesis of bromo-fluoro anilines," positioning CAS 1850856-63-1 as a case study in eco-friendly manufacturing improvements.

The analytical characterization of 4-amino-2-bromo-5-fluorobenzonitrile typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing quality control concerns in GMP production. These methods ensure compliance with stringent pharmaceutical standards, a critical factor for manufacturers responding to "high-purity chemical suppliers" searches.

Emerging applications in electronic materials have expanded the relevance of this compound beyond life sciences. Its conjugated system and halogen substituents make it suitable for developing organic semiconductors, connecting to popular searches about "fluorinated organic electronics" and "brominated molecular materials."

In conclusion, 4-amino-2-bromo-5-fluorobenzonitrile (CAS No. 1850856-63-1) represents a multifaceted compound with growing importance across scientific disciplines. Its unique molecular architecture addresses current challenges in drug development, material innovation, and sustainable chemistry, making it a subject of ongoing research and commercial interest worldwide.